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Compound of Interest

Compound Name: eCF506

Cat. No.: B10774080 Get Quote

Essential Safety and Handling Guide for eCF506
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

eCF506, a potent SRC/YES1 kinase inhibitor. The following procedures are designed to ensure

the safety of laboratory personnel and to minimize environmental impact. Adherence to these

guidelines is essential when working with this compound.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure to eCF506. The

following table summarizes the recommended PPE.
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1 or

equivalent standards should

be worn at all times in the

laboratory.

Hand Protection Nitrile Gloves

Double-gloving with nitrile

gloves is recommended.

Change gloves immediately if

contaminated, punctured, or

torn. Do not reuse disposable

gloves.

Body Protection Laboratory Coat

A buttoned, knee-length

laboratory coat is required. A

disposable gown is

recommended for procedures

with a high risk of splashing.

Respiratory
Fume Hood or Ventilated

Enclosure

All handling of solid eCF506

and preparation of solutions

should be conducted in a

certified chemical fume hood

or other ventilated enclosure.

Chemical and Physical Properties
A summary of the key chemical and physical properties of eCF506 is provided below for easy

reference.
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Property Value

Molecular Formula C₂₆H₃₈N₈O₃

Molecular Weight 510.63 g/mol

Appearance Crystalline solid

Solubility
Soluble in DMSO and Ethanol. Insoluble in

water.[1]

Storage Temperature
Powder: -20°C for up to 3 years. In solvent:

-80°C.[2]

Handling and Experimental Protocols
Strict adherence to the following protocols is necessary to ensure safe handling and accurate

experimental results.

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Preparation: Before handling, ensure all required PPE is correctly worn. The procedure must

be performed in a certified chemical fume hood.

Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount

of eCF506 powder.

Dissolution: Using a calibrated pipette, add the appropriate volume of anhydrous DMSO to

the vial to achieve a 10 mM concentration.

Mixing: Gently vortex or sonicate the vial at room temperature until the solid is completely

dissolved.

Storage: Aliquot the stock solution into smaller, clearly labeled, single-use vials to avoid

repeated freeze-thaw cycles. Store at -80°C.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.bioglyco.com/src-inhibitor-ecf506-purity-98-item-21402.html
https://www.medchemexpress.com/eCF506.html
https://www.benchchem.com/product/b10774080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of eCF506 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal Protocol:

Solid Waste: All disposable materials contaminated with eCF506, including gloves, pipette

tips, and vials, must be disposed of in a designated hazardous waste container lined with a

chemically resistant bag. This container should be clearly labeled as "Hazardous Chemical

Waste."

Liquid Waste: Unused or waste solutions of eCF506 should be collected in a sealed, properly

labeled hazardous waste container. Do not dispose of eCF506 solutions down the drain.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated using a suitable laboratory detergent followed by a rinse with 70% ethanol.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.
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Caption: This diagram outlines the procedural flow for the safe handling and disposal of

eCF506.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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